Cas no 951893-80-4 (3-Methyl-5-oxo-5-(2,3,4,5,6-pentamethylphenyl)valeric acid)

3-Methyl-5-oxo-5-(2,3,4,5,6-pentamethylphenyl)valeric acid is a specialized organic compound featuring a pentamethylphenyl group attached to a valeric acid backbone with a ketone functionality at the 5-position. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of complex molecules. The presence of multiple methyl groups enhances its stability and influences reactivity, while the carboxylic acid moiety allows for further functionalization. Its well-defined molecular architecture is advantageous for applications in pharmaceutical research, material science, and fine chemical synthesis, where precise control over structural motifs is critical.

3-Methyl-5-oxo-5-(2,3,4,5,6-pentamethylphenyl)valeric acid structure

951893-80-4 structure

Product Name:3-Methyl-5-oxo-5-(2,3,4,5,6-pentamethylphenyl)valeric acid

CAS No:951893-80-4

MF:C₁₇H₂₄O₃

MW:276.370665550232

CID:4722790

Update Time:2025-05-21

3-Methyl-5-oxo-5-(2,3,4,5,6-pentamethylphenyl)valeric acid Chemical and Physical Properties

Names and Identifiers

- 3-METHYL-5-OXO-5-(2,3,4,5,6-PENTAMETHYLPHENYL)VALERIC ACID
- 3-Methyl-5-oxo-5-(2,3,4,5,6-pentamethylphenyl)valeric acid
- Inchi： 1S/C17H24O3/c1-9(8-16(19)20)7-15(18)17-13(5)11(3)10(2)12(4)14(17)6/h9H,7-8H2,1-6H3,(H,19,20)
- InChI Key： UQVOINUANQWQRP-UHFFFAOYSA-N
- SMILES： O=C(CC(C)CC(=O)O)C1C(C)=C(C)C(C)=C(C)C=1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 347
Topological Polar Surface Area: 54.4

3-Methyl-5-oxo-5-(2,3,4,5,6-pentamethylphenyl)valeric acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M102070-250mg	3-Methyl-5-oxo-5-(2,3,4,5,6-pentamethylphenyl)valeric acid	951893-80-4		250mg	$ 365.00	2022-06-04
TRC	M102070-500mg	3-Methyl-5-oxo-5-(2,3,4,5,6-pentamethylphenyl)valeric acid	951893-80-4		500mg	$ 605.00	2022-06-04
Fluorochem	207586-1g	3-Methyl-5-oxo-5-(2,3,4,5,6-pentamethylphenyl)valeric acid	951893-80-4	97%	1g	￡352.00	2022-02-28
Fluorochem	207586-2g	3-Methyl-5-oxo-5-(2,3,4,5,6-pentamethylphenyl)valeric acid	951893-80-4	97%	2g	￡613.00	2022-02-28
Fluorochem	207586-5g	3-Methyl-5-oxo-5-(2,3,4,5,6-pentamethylphenyl)valeric acid	951893-80-4	97%	5g	￡1447.00	2022-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1657927-1g	3-Methyl-5-oxo-5-(2,3,4,5,6-pentamethylphenyl)pentanoic acid	951893-80-4	98%	1g	￥3444.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1657927-2g	3-Methyl-5-oxo-5-(2,3,4,5,6-pentamethylphenyl)pentanoic acid	951893-80-4	98%	2g	￥6006.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1657927-5g	3-Methyl-5-oxo-5-(2,3,4,5,6-pentamethylphenyl)pentanoic acid	951893-80-4	98%	5g	￥14168.00	2024-04-24

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Related Categories

Additional information on 3-Methyl-5-oxo-5-(2,3,4,5,6-pentamethylphenyl)valeric acid

3-Methyl-5-Oxo-5-(2,3,4,5,6-Pentamethylphenyl)Valeric Acid: A Comprehensive Overview

3-Methyl-5-Oxo-5-(2,3,4,5,6-Pentamethylphenyl)Valeric Acid (CAS No. 951893-80-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of valeric acids, which are pentanoic acids with various functional groups attached. The presence of the pentamethylphenyl group and the oxo functionality at the 5-position makes this compound unique and intriguing for researchers exploring its potential applications in drug discovery and material science.

The chemical structure of 3-Methyl-5-Oxo-5-(2,3,4,5,6-Pentamethylphenyl)Valeric Acid is characterized by a central valeric acid backbone (CH₂CH₂COOH), with a methyl group at the third carbon and an oxo group at the fifth carbon. The fifth carbon is also substituted with a pentamethylphenyl group, which consists of a benzene ring fully substituted with methyl groups at positions 2 through 6. This substitution pattern imparts significant steric hindrance and electronic effects to the molecule, making it an interesting subject for studying molecular interactions and reactivity.

Recent studies have highlighted the potential of 3-Methyl-5-Oxo-5-(2,3,4,5,6-Pentamethylphenyl)Valeric Acid in various biological systems. Researchers have investigated its role as a potential ligand in metalloenzyme inhibition and as a scaffold for drug design targeting specific protein-protein interactions. The compound's ability to form stable complexes with metal ions has been explored in detail, particularly in the context of its application in catalysis and bioinorganic chemistry.

In terms of synthesis, 3-Methyl-5-Oxo-5-(2,3,4,5,6-Pentamethylphenyl)Valeric Acid is typically prepared through multi-step organic synthesis involving Friedel-Crafts acylation and subsequent oxidation steps. The synthesis process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and environmental impact.

The physical properties of this compound are equally fascinating. It exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Its solubility in organic solvents is moderate but can be enhanced through specific functional group modifications. These properties make it suitable for use in various chemical processes requiring stability under thermal or solvent stress.

From an environmental standpoint, understanding the degradation pathways of 3-Methyl-5-Oxo-5-(2,3,4,Pentamethylphenyl)Valeric Acid is crucial for assessing its ecological impact. Recent studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of its aromatic ring system. This insight is valuable for designing sustainable chemical processes that minimize environmental footprint.

In conclusion, CAS No. 951893-80-4, or 3-Methyl-5-Oxo-5-(2,Pentamethylphenyl)Valeric Acid, stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure provides a platform for exploring novel chemical reactions and biological interactions. As research continues to uncover its full potential,CAS No. 951893-, this compound will undoubtedly play a pivotal role in advancing both academic research and industrial applications.